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Compound of Interest

Compound Name:

N-(3-

chlorophenyl)cyclohexanecarboxa

mide

Cat. No.: B3882213

Get Quote

Technical Monograph: N-(3-
chlorophenyl)cyclohexanecarboxamide
InChIKey: WGUWTOYIQWKLDD CAS Registry Number: 194551-33-2 Molecular Formula:

C₁₃H₁₆ClNO[1][2][3][4]

Executive Summary
N-(3-chlorophenyl)cyclohexanecarboxamide is a secondary carboxamide featuring a

cyclohexane ring coupled to a 3-chlorophenyl (m-chlorophenyl) amine.[1][2][3] In drug

discovery, this molecule serves as a privileged scaffold, representing a lipophilic

pharmacophore often found in modulators of TRP channels (e.g., TRPV1), 11β-Hydroxysteroid

Dehydrogenase type 1 (11β-HSD1) inhibitors, and carboxamide-class agrochemicals.[1][2][3]

Beyond its biological utility, the compound is extensively used as a model substrate in the

development of novel synthetic methodologies, particularly decarboxylative cross-couplings

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3882213#bc-rfq
https://commonchemistry.cas.org/detail?cas_rn=785776-25-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophthalimido_cyclohexanecarboxamide
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/search/c13h16clno?focus=products&page=1&perpage=30&sort=relevance&term=c13h16clno&type=product
https://www.benchchem.com/product/b3882213/docs?utm_src=pdf-body#n-3-chlorophenyl-cyclohexanecarboxamide-inchikey-wguwtoyiqwkldd
https://commonchemistry.cas.org/detail?cas_rn=785776-25-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophthalimido_cyclohexanecarboxamide
https://www.lookchem.com/404.htm
https://commonchemistry.cas.org/detail?cas_rn=785776-25-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophthalimido_cyclohexanecarboxamide
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3882213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and catalytic transamidations, due to the electronic modulation provided by the meta-chloro

substituent.[1][2][3]

Chemical Identity & Physicochemical Profile[1][2][3]
[5][6][7][8][9][10]
Structural Analysis
The molecule consists of two distinct domains separated by an amide linker:[1][3]

Lipophilic Domain (Aliphatic): The cyclohexane ring provides bulk and lipophilicity without the

pi-stacking interactions of a phenyl group.[2][3] It is metabolically more stable than linear

alkyl chains but susceptible to oxidative metabolism (P450-mediated hydroxylation).[1][2][3]

Electronic Domain (Aromatic): The 3-chlorophenyl ring acts as an electron-deficient system.

[1][2][3] The chlorine atom at the meta position exerts an inductive electron-withdrawing

effect (-I), reducing the electron density on the amide nitrogen, which influences hydrogen

bond donor capability.[1][2][3]

Physicochemical Properties Table[2][3][8][11][12]
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Property Value / Description Context

Molecular Weight 237.73 g/mol
Fragment-like, suitable for

Lead-Optimization.[1][2][3]

Physical State White crystalline solid / Flakes
Typical for aryl amides of this

mass.[3]

LogP (Predicted) 3.8 – 4.2
Highly lipophilic; likely requires

DMSO for stock solutions.[2]

Boiling Point (Pred.) ~410°C High thermal stability.[2]

pKa (Amide NH) ~14.3
Weakly acidic; neutral at

physiological pH.

H-Bond Donors 1 (Amide NH)
Critical for receptor binding

pockets.[1][2][3]

H-Bond Acceptors 1 (Carbonyl O)
Critical for backbone

interactions.[1][2][3]

Synthesis & Manufacturing Methodologies
To ensure high purity and yield, two distinct synthetic routes are recommended: the Classical

Schotten-Baumann (for scale) and the Modern Decarboxylative Coupling (for library

generation).[1][2]

Method A: Classical Acylation (High Throughput / Scale-
Up)
This pathway utilizes acid chlorides and is the standard for generating gram-scale quantities.[1]

[2][3]

Reaction Logic: The nucleophilic aniline attacks the electrophilic carbonyl carbon of the acid

chloride.[3] The base (Triethylamine or Pyridine) is essential to scavenge the HCl byproduct,

driving the equilibrium forward and preventing protonation of the unreacted aniline.

Protocol:
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Reagents: Cyclohexanecarbonyl chloride (1.0 equiv), 3-Chloroaniline (1.0 equiv),

Triethylamine (Et₃N, 1.2 equiv), Dichloromethane (DCM, anhydrous).[2]

Setup: Flame-dried round-bottom flask under Nitrogen (

) atmosphere.

Procedure:

Dissolve 3-Chloroaniline in DCM at 0°C.

Add Et₃N and stir for 10 minutes.

Dropwise add Cyclohexanecarbonyl chloride (diluted in DCM) over 30 minutes.[2]

Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

Workup: Quench with 1M HCl (to remove unreacted amine), wash with saturated

(to remove acid), then Brine. Dry over

.[2][3]

Purification: Recrystallization from Ethanol/Hexane or Flash Column Chromatography (SiO₂,

Hexane:EtOAc gradient).

Method B: Decarboxylative Radical Cross-Coupling
(Research Scale)
Recent literature (e.g., Organic Letters, 2024) utilizes this molecule to demonstrate silver-

catalyzed decarboxylative coupling.[1][2][5] This method is valuable when starting from

carboxylic acids and isocyanides, avoiding unstable acid chlorides.[3]

Mechanism: Silver (

) catalyzes the decarboxylation of the carboxylic acid to generate an alkyl radical, which is then
trapped by the isocyanide to form the amide bond.

Synthetic Workflow Diagram
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Caption: Comparison of Classical Acylation (Top) vs. Modern Decarboxylative Coupling

(Bottom) pathways.

Biological Potential & Applications[2][3][7][14][15]
[16]
Pharmacophore in TRPV1 Antagonists
The N-aryl amide core is a structural hallmark of Transient Receptor Potential Vanilloid 1

(TRPV1) antagonists.[1][2][3]

Mechanism: These compounds bind to the transmembrane region of the ion channel,

blocking calcium influx in response to noxious heat or capsaicin.[3]

Relevance: While N-(3-chlorophenyl)cyclohexanecarboxamide is a simplified core, it

mimics the lipophilic/electronic profile required for the "Tail" region binding in the vanilloid

pocket.[1][2][3] It serves as a fragment lead for optimizing potency (e.g., by adding polar

groups to the cyclohexane ring).

Agrochemical Fungicides (SDHI Class)
Succinate Dehydrogenase Inhibitors (SDHIs) often feature a lipophilic amide.[2]
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Structural Homology: The 3-chlorophenyl motif is analogous to the halogenated phenyl

groups found in commercial fungicides like Boscalid (though Boscalid uses a pyridine core).

[1][2][3]

Application: This compound is screened in agrochemical libraries for antifungal activity

against crop pathogens.[2][3]

Chemical Probe for Amidase Activity
Due to the electron-withdrawing chlorine, the amide bond is slightly more labile than a phenyl-

unsubstituted variant but more stable than a nitro-substituted one.[1][2][3] This makes it an

ideal chromogenic substrate analog for testing the specificity of amidase or peptidase enzymes

in metabolic stability assays.[3]

Experimental Protocol: Characterization
Validation of Synthesis (Self-Validating System): To confirm the identity of the synthesized

compound, the following analytical signatures must be observed.
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Technique Expected Signature Diagnostic Interpretation

1H NMR (DMSO-d6) δ ~9.8-10.0 ppm (s, 1H)

Amide NH proton. Chemical

shift confirms amide formation.

[3]

1H NMR (DMSO-d6) δ ~7.8 (t), 7.5 (d) ppm

Aromatic protons.[1][2] Pattern

characteristic of 3-substituted

benzene.

1H NMR (DMSO-d6) δ ~2.3 ppm (m, 1H)
Cyclohexane CH-C=O.[1][2][3]

Alpha-proton multiplet.[1][2][3]

IR Spectroscopy 1650–1690 cm⁻¹

C=O[1][2][3] Stretch (Amide I).

Strong band confirms carbonyl.

[2][3]

IR Spectroscopy 3250–3300 cm⁻¹ N-H Stretch.[2][3]

LC-MS (ESI+) m/z 238.1 [M+H]⁺

Molecular Ion. Characteristic

Chlorine isotope pattern (3:1

ratio for ³⁵Cl:³⁷Cl).[2]

Safety & Handling (MSDS Summary)
Hazard Classification: Irritant (Skin/Eye/Respiratory).

GHS Signal Word: Warning.[2][3]

Precautionary Statements:

P280: Wear protective gloves/eye protection.[2][3]

P261: Avoid breathing dust/fume.[2][3]

Storage: Store at room temperature in a tightly sealed container. Stable under normal

conditions.

Solubility Handling: Insoluble in water.[2][3] Dissolve in DMSO or Methanol for biological

assays.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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